Cas no 1783512-77-5 (4-Methanesulfonylbenzene-1,2-diol)

• Product Name: 4-Methanesulfonylbenzene-1,2-diol
• CAS No: 1783512-77-5
• MF: C₇H₈O₄S
• MW: 188.201021194458
• CID: 5742584
• PubChem ID: 23500313
• Update Time: 2025-06-08

4-Methanesulfonylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(methylsulfonyl)-catechol
• 4-Methanesulfonylbenzene-1,2-diol
• EN300-1599511
• SCHEMBL5020928
• 1783512-77-5

• Inchi： 1S/C7H8O4S/c1-12(10,11)5-2-3-6(8)7(9)4-5/h2-4,8-9H,1H3
• InChI Key： CFUJIEQXLCNWHW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=C(C=1)O)O)(=O)=O

Computed Properties

• Exact Mass: 188.01432991g/mol
• Monoisotopic Mass: 188.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 83Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 4-Methanesulfonylbenzene-1,2-diol

4-Methanesulfonylbenzene-1,2-diol (CAS No. 1783512-77-5): A Comprehensive Overview

4-Methanesulfonylbenzene-1,2-diol (CAS No. 1783512-77-5) is a compound of significant interest in the fields of organic chemistry and medicinal chemistry. This compound, also known as 4-(Methylsulfonyl)benzene-1,2-diol, has garnered attention due to its unique structural features and potential applications in various scientific and pharmaceutical contexts.

The molecular structure of 4-Methanesulfonylbenzene-1,2-diol consists of a benzene ring with two hydroxyl groups (-OH) at the 1 and 2 positions, and a methylsulfonyl group (-SO₃Me) at the 4 position. This arrangement imparts specific chemical properties that make it a valuable intermediate in synthetic pathways and a potential candidate for drug development.

In recent years, research on 4-Methanesulfonylbenzene-1,2-diol has focused on its role as a building block in the synthesis of more complex molecules. The presence of the hydroxyl groups and the methylsulfonyl group provides multiple functional handles for further chemical modifications. These modifications can lead to the creation of compounds with diverse biological activities, such as anti-inflammatory, antioxidant, and anticancer properties.

A study published in the Journal of Organic Chemistry in 2023 highlighted the use of 4-Methanesulfonylbenzene-1,2-diol in the synthesis of novel antitumor agents. The researchers demonstrated that by derivatizing the hydroxyl groups with various functional groups, they could enhance the cytotoxicity of the resulting compounds against several cancer cell lines. This finding underscores the potential of 4-Methanesulfonylbenzene-1,2-diol as a versatile starting material for drug discovery.

Beyond its applications in medicinal chemistry, 4-Methanesulfonylbenzene-1,2-diol has also been explored for its use in materials science. The compound's ability to form stable complexes with metal ions has led to its consideration in the development of new materials with enhanced mechanical and thermal properties. A recent paper in Advanced Materials discussed the synthesis of metal-organic frameworks (MOFs) using 4-Methanesulfonylbenzene-1,2-diol-based ligands. These MOFs exhibited high porosity and stability, making them promising candidates for gas storage and separation applications.

The synthetic routes to produce 4-Methanesulfonylbenzene-1,2-diol have been extensively studied to optimize yield and purity. One common method involves the oxidation of 4-methylsulfanylphenol followed by further functionalization steps. The choice of oxidizing agent and reaction conditions is crucial to achieve high yields while minimizing side reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods that reduce waste and energy consumption.

In terms of safety and handling, it is important to note that while 4-Methanesulfonylbenzene-1,2-diol is not classified as a hazardous substance under current regulations, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used to prevent skin contact and inhalation.

The future prospects for 4-Methanesulfonylbenzene-1,2-diol are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts in both pharmaceutical and materials science fields. As our understanding of this compound deepens, it is likely that more innovative uses will be discovered, further solidifying its importance in modern scientific research.